Cas no 2320514-86-9 (1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane)

• Product Name: 1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane
• CAS No: 2320514-86-9
• MF: C₁₇H₂₄N₂O₂S
• MW: 320.449663162231
• CID: 5340087
• Update Time: 2025-05-24

1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (2-methoxyphenyl)(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)methanone
• (2-methoxyphenyl)-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]methanone
• 1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane

• Inchi： 1S/C17H24N2O2S/c1-21-16-6-3-2-5-15(16)17(20)19-9-4-8-18(10-11-19)14-7-12-22-13-14/h2-3,5-6,14H,4,7-13H2,1H3
• InChI Key： YYBPKZGSTZKGSJ-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCN(C(C2C=CC=CC=2OC)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 380
• XLogP3: 1.5
• Topological Polar Surface Area: 58.1

Additional information on 1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane

Research Brief on 1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane (CAS: 2320514-86-9): Recent Advances and Applications

In recent years, the compound 1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane (CAS: 2320514-86-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique diazepane core and functionalized aromatic and thiolane moieties, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structural features, including the methoxybenzoyl group and the thiolane ring, contribute to its unique pharmacokinetic and pharmacodynamic properties, making it a candidate for further investigation in central nervous system (CNS) disorders and other therapeutic areas.

Pharmacological evaluations of 1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane have revealed its affinity for specific neurotransmitter receptors, particularly those involved in modulating anxiety and depression. Preclinical studies in animal models have demonstrated its efficacy in reducing anxiety-like behaviors without the sedative side effects commonly associated with traditional anxiolytics. These findings suggest that the compound may represent a novel class of psychoactive agents with improved safety profiles.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. Preliminary data indicate that 1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane may exhibit cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies are underway to elucidate its mode of action, with early results pointing to the inhibition of key signaling pathways involved in tumor proliferation and survival.

Despite these promising findings, challenges remain in the development of 1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous clinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, 1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane (CAS: 2320514-86-9) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile and therapeutic potential underscore the importance of continued investigation. Future studies should focus on refining its synthesis, expanding its therapeutic indications, and addressing the challenges associated with its clinical translation.